Cas no 1557925-22-0 (2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine)

• Product Name: 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine
• CAS No: 1557925-22-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5161369
• PubChem ID: 75525256
• Update Time: 2025-05-19

2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-N-(2-methylpropyl)-
• 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine

• Inchi： 1S/C11H23NO/c1-8(2)7-12-11-5-9(3)13-10(4)6-11/h8-12H,5-7H2,1-4H3
• InChI Key： CJNJDWVJWVILAF-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NCC(C)C)C1

Additional information on 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine

Comprehensive Overview of 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine (CAS No. 1557925-22-0)

2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine (CAS No. 1557925-22-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of oxan-4-amines, which are known for their versatility in chemical synthesis and material science. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and advanced materials, making it a subject of interest in both academic and industrial settings.

The molecular structure of 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine features a tetrahydropyran (oxane) ring substituted with two methyl groups at the 2 and 6 positions, along with an N-(2-methylpropyl)amine moiety at the 4 position. This configuration imparts distinct physicochemical properties, such as moderate polarity and stability, which are advantageous for applications requiring precise molecular interactions. The compound's CAS No. 1557925-22-0 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global markets.

In the context of current trends, 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine aligns with the growing demand for sustainable and high-performance chemicals. With increasing emphasis on green chemistry, researchers are investigating its potential as a building block for eco-friendly materials or as an intermediate in the synthesis of biodegradable polymers. Additionally, its structural motifs are being studied for their relevance in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. These applications resonate with popular search queries such as "sustainable chemical intermediates" and "new drug development 2024," highlighting its relevance to contemporary scientific discourse.

From a synthetic perspective, the preparation of 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine typically involves multi-step organic reactions, including reductive amination and ring-forming cyclization. Advanced techniques like catalytic hydrogenation and asymmetric synthesis are often employed to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. The compound's CAS No. 1557925-22-0 is frequently cited in patent literature, underscoring its commercial and intellectual property significance.

In the agrochemical sector, 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine is being explored as a potential precursor for crop protection agents. Its structural features may contribute to the development of herbicides or insecticides with improved efficacy and environmental safety profiles. This aligns with the rising global focus on precision agriculture and the need for innovative solutions to address food security challenges. Searches for "next-generation agrochemicals" and "sustainable farming chemicals" reflect the industry's interest in compounds like this.

Quality control and analytical characterization of 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine rely on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the compound meets stringent purity standards required for research and industrial use. The inclusion of its CAS No. 1557925-22-0 in analytical reports facilitates traceability and regulatory compliance, which are essential for global supply chains.

Looking ahead, the future of 2,6-dimethyl-N-(2-methylpropyl)oxan-4-amine appears promising, with ongoing research uncovering new applications and refining synthetic methodologies. Its compatibility with green chemistry principles and potential role in cutting-edge technologies position it as a compound of enduring interest. As the scientific community continues to explore its capabilities, CAS No. 1557925-22-0 will remain a key reference for researchers and industry stakeholders alike.